2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane

• IUPAC Name: 2-[(2,3-dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C22H32N4/c1-18-6-4-7-20(12-18)14-25-10-5-8-22(16-25)9-11-26(17-22)15-21-13-23-19(2)24(21)3/h4,6-7,12-13H,5,8-11,14-17H2,1-3H3
• InChI Key: IOMIPOZGPSDTPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC3(C2)CCN(C3)CC4=CN=C(N4C)C
• Molecular Formula: C22H32N4
• Molecular Weight: 352.5 g/mol

Description

2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[45]decane is a complex organic compound featuring both imidazole and spiro structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane involves multiple steps, typically starting with the preparation of the imidazole ring followed by the formation of the spiro structure. Common reagents used in these reactions include dimethylimidazole, methylphenyl compounds, and various catalysts to facilitate the formation of the spiro linkage .

Industrial Production Methods

Industrial production of this compound may involve high-throughput experimentation to optimize reaction conditions and improve yield. Techniques such as hydrothermal or solvothermal methods can be employed to achieve the desired crystallization and purity .

Chemical Reactions Analysis

Types of Reactions

2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane undergoes various chemical reactions, including:

Oxidation: Typically involves reagents like potassium permanganate or hydrogen peroxide.

Reduction: Commonly uses reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Halogenation or alkylation reactions using reagents like halogens or alkyl halides

Common Reagents and Conditions

The reactions often require specific conditions such as controlled temperature, pressure, and pH to ensure the desired transformation. Catalysts like palladium or nickel may be used to enhance reaction rates and selectivity .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or enzyme inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of 2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the specific target and context .

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(4-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane
• 2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(2-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane

Uniqueness

2-[(2,3-Dimethylimidazol-4-yl)methyl]-9-[(3-methylphenyl)methyl]-2,9-diazaspiro[4.5]decane is unique due to its specific substitution pattern and spiro structure, which confer distinct chemical and biological properties compared to its analogs .